Cas no 2228828-40-6 (O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine)

• Product Name: O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine
• CAS No: 2228828-40-6
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6097930
• PubChem ID: 165965055
• Update Time: 2025-10-30

O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine
• O-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine
• EN300-1732824
• 2228828-40-6

• Inchi： 1S/C10H13N3O/c11-14-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7,11H2,(H,12,13)
• InChI Key： XQIZNVQCUWBODG-UHFFFAOYSA-N
• SMILES： O(CCCC1=NC2C=CC=CC=2N1)N

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.9Ų

Additional information on O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2228828-40-6 and Product Name: O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine

The compound with the CAS number 2228828-40-6 and the product name O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a benzodiazol-2-yl moiety in its molecular structure suggests a strong affinity for certain biological targets, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing benzodiazole derivatives, due to their diverse pharmacological properties. The benzodiazole scaffold is well-known for its role in the development of anxiolytic, sedative, and anticonvulsant drugs. The introduction of additional functional groups, such as the propylhydroxylamine moiety in this compound, can modulate its pharmacokinetic and pharmacodynamic profiles, potentially enhancing its therapeutic efficacy while minimizing side effects.

The O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine compound has been studied for its potential applications in various therapeutic areas. One of the most intriguing aspects of this molecule is its interaction with biological targets at the molecular level. Research has indicated that the benzodiazol-2-yl group can bind to specific receptors and enzymes, leading to altered cellular signaling pathways. This has opened up new avenues for exploring its role in treating neurological disorders, inflammation, and other conditions where modulating receptor activity is beneficial.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinities and interactions of such compounds with biological targets. Molecular docking studies have shown that O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine exhibits high affinity for certain protein targets, suggesting its potential as an inhibitor or modulator. These findings are particularly exciting as they provide a rational basis for designing more effective drugs with improved selectivity and reduced toxicity.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. The introduction of the propylhydroxylamine group into the benzodiazol-2-yl framework demands careful optimization to ensure high yield and purity. Researchers have employed various catalytic systems and protecting group strategies to achieve this goal, highlighting the compound's synthetic challenge and complexity.

In terms of pharmacological activity, preliminary studies have demonstrated that O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine possesses interesting properties that make it a valuable tool for further research. For instance, it has been observed to exhibit mild anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to interact with specific neurological receptors suggests potential applications in managing conditions such as anxiety and epilepsy.

The development of novel drug candidates like O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Integrating insights from structural biology, computational modeling, and experimental pharmacology is essential for understanding how these compounds interact with living systems. This holistic approach has been instrumental in advancing our understanding of drug mechanisms and improving therapeutic outcomes.

Looking ahead, the future prospects for O-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine are promising. Ongoing research aims to further optimize its chemical structure to enhance its bioavailability and target specificity. Additionally, exploring its potential in combination therapies could lead to novel treatment strategies for complex diseases. As our knowledge of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in shaping the future of medicine.